![molecular formula C12H20N2O7 B565450 2,5-Deoxyfructosazine-13C4 CAS No. 1246815-27-9](/img/structure/B565450.png)
2,5-Deoxyfructosazine-13C4
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-Deoxyfructosazine-13C4 is a labelled 2,5-Deoxyfructosazine . It is contained in tobacco flavor additives . The molecular weight is 308.27 and the molecular formula is C8(13C)4H20N2O7 .
Synthesis Analysis
D-glucosamine has been reported to self-react under certain conditions (e.g., neutral pH, and phosphate buffers) to form 2,5-deoxyfructosazine . An efficient one-pot dehydration process for converting D-glucosamine hydrochloride into 2,5-deoxyfructosazine was reported . A task-specific basic ionic liquid, 1-butyl-3-methylimidazolium hydroxide ([BMIM]OH), was employed as an environmentally-friendly solvent and catalyst .Molecular Structure Analysis
The molecular structure of 2,5-Deoxyfructosazine-13C4 is represented by the formula C8(13C)4H20N2O7 .Chemical Reactions Analysis
Under conditions used in biological experiments (e.g., neutral pH, and phosphate buffers), D-glucosamine self-reacts to form 2,5-deoxyfructosazine .Physical And Chemical Properties Analysis
The molecular weight of 2,5-Deoxyfructosazine-13C4 is 308.27 and the molecular formula is C8(13C)4H20N2O7 .Scientific Research Applications
Synthesis and Analysis Techniques
Research has focused on the synthesis of water-compatible imprinted polymers for in situ produced fructosazine and 2,5-deoxyfructosazine, demonstrating their potential as flavoring agents in food and tobacco. These studies have developed selective techniques for quantifying these compounds in natural samples, such as plant or food, through molecularly imprinted polymer (MIP) technology. This innovative approach allows for the selective extraction and routine analysis of 2,5-deoxyfructosazine from complex matrices like soy sauce, showcasing the compound's utility in food analysis and quality control (Henry et al., 2012).
Understanding Chemical Reactions
The conversion of glucosamine (GlcNH2) to deoxyfructosazine (DOF) and fructosazine (FZ) with additives has been investigated to enhance the yield of DOF significantly. These studies use nuclear magnetic resonance (NMR) and density functional theory (DFT) calculations to explore the intermolecular interactions and mechanistic pathways of these reactions. Such research provides valuable insights into the chemistry of amino sugars and their derivatives, paving the way for more efficient synthetic routes and applications in various industries, including pharmaceuticals and food (Jia et al., 2017).
Potential Medical Applications
Although the focus is not on drug use and dosage, it's worth noting that research into 2,5-Deoxyfructosazine derivatives like D-glucosamine has hinted at immunosuppressive actions on cells of the immune system. These findings, although preliminary, suggest that derivatives of 2,5-Deoxyfructosazine could have potential applications in immunomodulation and possibly other medical fields, warranting further investigation into their mechanisms of action and therapeutic potential (Zhu et al., 2007).
Mechanism of Action
Target of Action
The primary target of 2,5-Deoxyfructosazine-13C4 is the T-cell interleukin-2 (IL-2) production . IL-2 is a cytokine signal molecule in the immune system that plays a pivotal role in the regulation of T-cell responses .
Mode of Action
2,5-Deoxyfructosazine-13C4 interacts with its targets by inhibiting the release of IL-2 from PHA-activated T cells . This inhibition is more effective than that of D-glucosamine, making 2,5-Deoxyfructosazine-13C4 a potent immunomodulator .
Biochemical Pathways
The compound affects the immune response pathway, specifically the IL-2 production in T cells . By inhibiting IL-2 release, it modulates the immune response, potentially leading to immunosuppressive effects .
Pharmacokinetics
Its molecular weight is 30827 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The inhibition of IL-2 production by 2,5-Deoxyfructosazine-13C4 leads to a decrease in T-cell activation . This results in immunosuppressive effects, as IL-2 is crucial for T-cell proliferation and immune response .
properties
IUPAC Name |
(1R,2S,3R)-1-[5-[(2S,3R)-2,3,4-trihydroxybutyl](2,3,5,6-13C4)pyrazin-2-yl]butane-1,2,3,4-tetrol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O7/c15-4-9(18)8(17)1-6-2-14-7(3-13-6)11(20)12(21)10(19)5-16/h2-3,8-12,15-21H,1,4-5H2/t8-,9+,10+,11+,12+/m0/s1/i2+1,3+1,6+1,7+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBDICDJCXVZLIP-ORHSJBJQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)C(C(C(CO)O)O)O)CC(C(CO)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH]1=[13C](N=[13CH][13C](=N1)[C@H]([C@@H]([C@@H](CO)O)O)O)C[C@@H]([C@@H](CO)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Deoxyfructosazine-13C4 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.